Cas no 1354024-37-5 (2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1354024-37-5
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 2156416
• Update Time: 2025-11-06

2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-{[((S)-2-amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• 2-{[((S)-2-aminopropanyl)methylamino]methyl}piperidine-1-carboxylic acid benzyl ester
• Benzyl 2-(((S)-2-amino-N-methylpropanamido)methyl)piperidine-1-carboxylate
• AM96967
• 2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H27N3O3/c1-14(19)17(22)20(2)12-16-10-6-7-11-21(16)18(23)24-13-15-8-4-3-5-9-15/h3-5,8-9,14,16H,6-7,10-13,19H2,1-2H3/t14-,16?/m0/s1
• InChI Key： ICNTTYVCJLHXQJ-LBAUFKAWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1CN(C)C([C@H](C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 424
• Topological Polar Surface Area: 75.9

Additional information on 2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1354024-37-5)

2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1354024-37-5) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a piperidine ring with a benzyl ester group and an (S)-2-amino-propionyl moiety. Its molecular complexity makes it a subject of interest for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's CAS No. 1354024-37-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics. Its chiral center (derived from the (S)-2-amino-propionyl group) further enhances its utility in stereoselective synthesis, a hot topic in asymmetric catalysis.

In the context of drug design, 2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester offers a versatile scaffold for structural optimization. Its benzyl ester group provides a handle for prodrug strategies, while the methyl-amino linkage contributes to improved bioavailability. These features resonate with the growing demand for bioactive intermediates in the pharmaceutical industry, as evidenced by rising Google Scholar citations and patent filings.

From a synthetic chemistry perspective, the compound's piperidine core is a privileged structure in central nervous system (CNS) drug development. Recent studies highlight its compatibility with cross-coupling reactions and click chemistry, making it a valuable building block for combinatorial libraries. This aligns with the industry's shift toward high-throughput screening and fragment-based drug discovery.

Environmental and regulatory considerations are also critical when discussing CAS No. 1354024-37-5. The compound's benzyl ester group necessitates careful handling under green chemistry principles, a trending topic in sustainable pharmaceutical manufacturing. Researchers are exploring biocatalytic alternatives for its synthesis to reduce waste and energy consumption, addressing the global push for eco-friendly synthesis.

Analytical characterization of 2-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester typically involves advanced techniques like LC-MS and NMR spectroscopy, which are frequently queried in scientific forums. Its stability under various pH conditions is another area of investigation, particularly for formulation scientists working on oral delivery systems.

In summary, CAS No. 1354024-37-5 represents a compelling case study at the intersection of medicinal chemistry and process optimization. Its structural features and applications align with multiple trending research domains, from neuropharmacology to green synthesis, ensuring its continued prominence in scientific literature and industrial R&D pipelines.